molecular formula C16H13F3N4 B8643105 3-(2-Pyridylmethyleneamino)-1-(3-trifluoromethylphenyl)-2-pyrazoline

3-(2-Pyridylmethyleneamino)-1-(3-trifluoromethylphenyl)-2-pyrazoline

Cat. No.: B8643105
M. Wt: 318.30 g/mol
InChI Key: ZTMTWKYOIZEIOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Pyridylmethyleneamino)-1-(3-trifluoromethylphenyl)-2-pyrazoline is a useful research compound. Its molecular formula is C16H13F3N4 and its molecular weight is 318.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H13F3N4

Molecular Weight

318.30 g/mol

IUPAC Name

1-pyridin-2-yl-N-[2-[3-(trifluoromethyl)phenyl]-3,4-dihydropyrazol-5-yl]methanimine

InChI

InChI=1S/C16H13F3N4/c17-16(18,19)12-4-3-6-14(10-12)23-9-7-15(22-23)21-11-13-5-1-2-8-20-13/h1-6,8,10-11H,7,9H2

InChI Key

ZTMTWKYOIZEIOF-UHFFFAOYSA-N

Canonical SMILES

C1CN(N=C1N=CC2=CC=CC=N2)C3=CC=CC(=C3)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Amino-1-(3-trifluoromethylphenyl)-2-pyrazoline in methanol (23 ml) was stirred together with 2-pyridylaldehyde at room temperature for 2 hours and then under reflux for a further 2 hours. Thin layer chromatography (SiO2, ethyl acetate) indicated that the reaction was substantially complete. After standing overnight, additional 2-pyridylaldehyde (0.5 g) was added and heating was continued for 2 hours. TLC again indicated that no further reaction had occurred. The reaction mixture was evaporated in vacuo to yield an orange-coloured solid which was stirred for 45 minutes in aqueous ethanol (3:1) and 3-(2-pyridylmethyleneamino)-1-(3-trifluoromethylphenyl)-2-pyrazoline was collected, m.p. 155.6°.
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reactant
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[Compound]
Name
2-pyridylaldehyde
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reactant
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23 mL
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solvent
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[Compound]
Name
2-pyridylaldehyde
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0.5 g
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reactant
Reaction Step Three
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0 (± 1) mol
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solvent
Reaction Step Four

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